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Compound of Interest

Compound Name: 5-Methylfuran-2-carbonyl azide
CAS No.: 64968-30-5
Cat. No.: B3371241
Get Quote
. J

Executive Summary

5-methylfuran-2-carbonyl azide (CAS: 64968-30-5) is a reactive acyl azide intermediate
primarily utilized in the Curtius rearrangement to synthesize isocyanates, carbamates, and
amines.[1][2]

Critical Safety Warning: This compound possesses a Carbon-to-Nitrogen (C/N) ratio of 2:1 (6
Carbons, 3 Nitrogens).[1] According to the "Rule of Six," organic azides with a C/N ratio < 3 are
considered potentially explosive. Consequently, solubility is not merely a parameter for reaction
efficiency but a critical safety control. This compound should rarely be isolated to dryness; it is
safest handled in solution.

This guide provides an expert framework for solvent selection, solubility profiles, and safe
handling workflows, grounding experimental choices in physicochemical logic.

Part 1: Physicochemical Profile & Solubility Logic[1]
Molecular Characteristics[1][4]
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o State at STP: Low-melting solid (MP: 35-36 °C).[1]

» Polarity: Moderately polar due to the furan oxygen and the acyl azide moiety, but sufficiently
lipophilic to dissolve in non-polar aromatics.

e LogP (Estimated): ~1.5 — 2.0 (Lipophilic enough for organic extraction, too lipophilic for water
solubility).

Solubility Mechanism

The solubility of 5-methylfuran-2-carbonyl azide is governed by dipole-dipole interactions
(furan ring) and pi-stacking capabilities.[1]

» High Solubility: Chlorinated solvents (DCM, Chloroform), Aromatics (Toluene, Benzene),
Polar Aprotics (THF, Ethyl Acetate, Acetone).

» Low/Partial Solubility: Aliphatic hydrocarbons (Pentane, Hexane, Heptane). These are used
as antisolvents to induce crystallization at low temperatures.

 Incompatibility:

o Protics (Alcohols/Amines): While soluble, these solvents will react with the rearrangement
product (isocyanate) to form carbamates or ureas. Only use if "trapping"” is the intended
reaction step.

o Water: Practically insoluble. This immiscibility is exploited during synthesis (Schotten-
Baumann conditions) to precipitate the azide or extract it into an organic layer.

Solvent Compatibility Matrix
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Solvent Class

Specific
Solvent

Solubility
Rating

Application
Suitability

Expert Note

Aromatic

Toluene

Excellent

Ideal

(Rearrangement)

High BP allows
thermal
rearrangement;
inert to

isocyanates.[1]

Chlorinated

Dichloromethane
(DCM)

Excellent

Extraction /

Transport

Low BP makes it
poor for
rearrangement
but excellent for

isolation.

Ether

Diethyl Ether

Good

Purification

Used with
hexane to
crystallize the
azide at -20°C.

Ether

THF

Excellent

Synthesis /

Reaction

Must be
anhydrous;
peroxides can

sensitize azides.

[1]

Ketone

Acetone

Excellent

Synthesis Co-

solvent

Standard solvent
for reacting acyl
chlorides with

aqueous NaNs.

Alkane

Hexane /

Pentane

Poor

Precipitation

Use as an
antisolvent to
purify the crude
solid.

Alcohol

Methanol /
Ethanol

Good

Trapping Only

Reacts to form
methyl/ethyl
carbamates

immediately
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upon

rearrangement.

Part 2: Strategic Protocols & Workflows[1]

Synthesis & Extraction (Solvent: Acetone/Water vs.
Toluene)
The synthesis typically involves the reaction of 5-methylfuran-2-carbonyl chloride with sodium

azide.[1]

o Method A (Precipitation): Dissolve acid chloride in Acetone. Add aqueous NaNs dropwise at
0°C. The azide precipitates or oils out due to low water solubility.

o Why Acetone? It is miscible with water (allowing NaNs contact) but dissolves the organic
precursor.

o Method B (Phase Transfer): Dissolve acid chloride in Toluene. Add solid NaNs activated with
a phase transfer catalyst (e.g., Tetrabutylammonium bromide) or aqueous NaNs.

o Why Toluene? It allows the azide to remain in solution for immediate thermal
rearrangement (One-Pot), avoiding the isolation of the hazardous solid.

Purification (Crystallization)

Never distill this compound. Purification should be performed via low-temperature
crystallization.[1]

Dissolve crude oil in a minimum volume of Diethyl Ether or DCM.

Slowly add Hexane or Pentane until slight turbidity appears.

Cool to -20°C (freezer).

The low melting point (35°C) means it may "oil out" if the solvent ratio is incorrect or
temperature is too high.
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Curtius Rearrangement (Solvent: Toluene)

The transformation to the isocyanate requires heating (~80-110°C).
 Recommended Solvent: Toluene (BP 110°C).
e Protocol: Heat the toluene solution of the azide. Nitrogen gas evolution (

) indicates reaction progress.

e Solvent Constraint: Do not use low-boiling solvents (DCM, Ether) for the rearrangement step
as they cannot reach the activation temperature efficiently without a pressurized vessel
(which is dangerous with azides).

Part 3: Visualizations
Solvent Selection Decision Tree

This logic flow guides the researcher to the correct solvent based on the process stage.
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Select Solvent for
5-methylfuran-2-carbonyl azide

What is the Process Step?
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Click to download full resolution via product page

Caption: Decision matrix for solvent selection ensuring safety and chemical compatibility at
each stage.

Synthesis and Reactivity Workflow

This diagram illustrates the pathway from the carboxylic acid precursor to the final
amine/carbamate, highlighting the solvent changes.
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(CAS 64968-30-5)
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Caption: Step-by-step synthesis workflow emphasizing the thermal rearrangement step and
nitrogen evolution.

Part 4: Safety & Stability Protocols
Thermal Stability

o Decomposition Onset: Acyl azides typically begin decomposing between 60°C and 80°C.

o Handling Rule: Maintain solutions < 25°C during extraction and storage. Store neat solids at
-20°C.

» Explosion Hazard: Concentrated solutions or dry solids are shock-sensitive.[1] Do not scrape
dried material from glass joints.

Waste Disposal (Quenching)

Never dispose of azide solutions directly into drains (reaction with copper/lead pipes forms
explosive metal azides).[3][4]

e Dilute: Ensure the solution is dilute.[3]

e Quench: Treat with sufficient 10% NaOH to hydrolyze, or react with a specific quenching
agent (e.g., reduction to amine).

o Segregate: Label waste clearly as "Azide Waste" to prevent mixing with acids (forms toxic
gas).
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e Sigma-Aldrich. 5-methylfuran-2-carbonyl azide (CAS 64968-30-5) Product Data. Retrieved
from [1]

» BenchChem. Technical Support Center: Handling and Isolating Explosive Acyl Azide
Intermediates. Retrieved from

e Organic Chemistry Portal. Curtius Rearrangement: Mechanism and Applications. Retrieved
from

o University of Pittsburgh. Safe Handling of Azides: EH&S Guideline 04-028. Retrieved from

e ChemSynthesis. 2-furoyl azide Physical Properties and Synthesis. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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